Cas no 1346604-75-8 (Didesmethyl Almotriptan-d4)

• Product Name: Didesmethyl Almotriptan-d4
• CAS No: 1346604-75-8
• MF: C₁₅H₂₁N₃O₂S
• MW: 311.435788869858
• CID: 1063106
• PubChem ID: 71316016
• Update Time: 2025-04-20

Didesmethyl Almotriptan-d4 Chemical and Physical Properties

Names and Identifiers

• Didesmethyl Almotriptan-d4
• 1,1,2,2-tetradeuterio-2-[5-(pyrrolidin-1-ylsulfonylmethyl)-1H-indol-3-yl]ethanamine
• HY-141747S
• DTXSID10747616
• CS-0202792
• 1346604-75-8
• 2-{5-[(Pyrrolidine-1-sulfonyl)methyl]-1H-indol-3-yl}(~2~H_4_)ethan-1-amine

• Inchi： 1S/C15H21N3O2S/c16-6-5-13-10-17-15-4-3-12(9-14(13)15)11-21(19,20)18-7-1-2-8-18/h3-4,9-10,17H,1-2,5-8,11,16H2/i5D2,6D2
• InChI Key： XLDLLAFWGVDYHM-NZLXMSDQSA-N
• SMILES： S(CC1C=CC2=C(C(=CN2)C([2H])([2H])C([2H])([2H])N)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 311.16100
• Monoisotopic Mass: 311.16055508g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.6Ų

Experimental Properties

• PSA: 87.57000
• LogP: 3.31370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives